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Compound of Interest

Compound Name: 3-Bromoquinoline

Cat. No.: B021735 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety and handling protocols for chemical reagents is paramount. This guide provides a

comprehensive overview of the safety data for 3-bromoquinoline, including its hazards,

handling precautions, and emergency procedures.

Section 1: Chemical Identification and Physical
Properties
3-Bromoquinoline is a substituted quinoline ring system with the molecular formula C₉H₆BrN.

[1][2][3][4][5] It is a light yellow liquid at room temperature.[6]

Property Value Source

Molecular Weight 208.06 g/mol [1][2][6]

Appearance Yellow Liquid [1][2][7]

Melting Point 13 - 15 °C / 55.4 - 59 °F [1][2][3][4][7]

Boiling Point 274 - 276 °C / 525.2 - 528.8 °F [3][4][7]

Flash Point > 112 °C / > 233.6 °F [1][7]

Density 1.530 - 1.533 g/mL at 25 °C [1][3][4]

Solubility No information available [1][2]
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Section 2: Hazard Identification and Classification
3-Bromoquinoline is classified as a hazardous substance.[1] The primary hazards associated

with this chemical are summarized in the table below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.[1][2][7]

Acute Toxicity, Dermal Category 4
Harmful in contact with skin.[1]

[2][7]

Acute Toxicity, Inhalation Category 4 Harmful if inhaled.[1][2][7]

Skin Corrosion/Irritation Category 2
Causes skin irritation.[1][2][6]

[7]

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation.

[1][2][6][7]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.[1][2][6][7]

GHS Pictograms:

GHS07: Exclamation Mark

Signal Word: Warning[1][2]

Section 3: Handling and Storage Precautions
Proper handling and storage are crucial to minimize the risks associated with 3-
bromoquinoline.

Handling:

Avoid all personal contact, including inhalation.[8]

Use only under a chemical fume hood.[1][2][7]
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Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[1][2][7][8]

Wash hands thoroughly after handling.[1][9]

Do not eat, drink, or smoke when using this product.[1][2][8]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][7][10]

Store away from incompatible materials, such as strong oxidizing agents.[1][2]

Protect containers from physical damage and check regularly for leaks.[8]

Section 4: Personal Protective Equipment (PPE)
A critical aspect of safely handling 3-bromoquinoline is the consistent and correct use of

personal protective equipment.
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Personal Protective Equipment (PPE) for 3-Bromoquinoline

Engineering Controls
(Chemical Fume Hood)

Eye/Face Protection
(Safety Goggles - EN 166)

Mandatory

Hand Protection
(Nitrile Rubber Gloves)

Mandatory

Skin and Body Protection
(Protective Clothing)

Mandatory

Respiratory Protection
(NIOSH/MSHA approved respirator)

If exposure limits are exceeded
or irritation occurs

Handling
3-Bromoquinoline

Always use

Click to download full resolution via product page

Personal Protective Equipment Workflow
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PPE Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Hand Protection

Wear appropriate protective gloves (Nitrile

rubber is mentioned in one source).[1][7] Inspect

gloves before use.[2][7]

Skin and Body Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][2][7]

Respiratory Protection

Follow the OSHA respirator regulations found in

29 CFR 1910.134 or European Standard EN

149. Use a NIOSH/MSHA or European

Standard EN 149 approved respirator if

exposure limits are exceeded or if irritation or

other symptoms are experienced.[1]

Section 5: First-Aid Measures
In the event of exposure to 3-bromoquinoline, immediate and appropriate first-aid is critical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://www.benchchem.com/product/b021735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure to 3-Bromoquinoline

Immediate First-Aid Actions

Inhalation
Move to fresh air.

Keep at rest in a comfortable position for breathing.

Skin Contact Wash off immediately with plenty of soap and water
for at least 15 minutes. Remove contaminated clothing.

Eye Contact
Rinse immediately with plenty of water, also under the eyelids,

for at least 15 minutes.

Ingestion

Do NOT induce vomiting.
Call a physician or poison control center immediately.

Immediate medical attention is required.

Click to download full resolution via product page

First-Aid Response to Exposure
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Exposure Route First-Aid Measures

Inhalation

IF INHALED: Remove victim to fresh air and

keep at rest in a position comfortable for

breathing. Immediate medical attention is

required.[1][2] If not breathing, give artificial

respiration.[2][9]

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water for at least 15 minutes.[9] Immediate

medical attention is required.[2]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes.[1] Immediate medical attention

is required.[1][2]

Ingestion

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[1] Do NOT

induce vomiting.[2][9]

Section 6: Fire-Fighting Measures and Accidental
Release
Fire-Fighting Measures:

Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, alcohol-

resistant foam.[1]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx).

[1]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release Measures:
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Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required.[1][2]

Environmental Precautions: Should not be released into the environment.[1][2]

Methods for Containment and Cleaning Up: Soak up with inert absorbent material. Keep in

suitable, closed containers for disposal.[2] For larger spills, prevent spillage from entering

drains or water courses.[8]

Section 7: Stability and Reactivity
Reactivity: None known, based on available information.[1][2]

Chemical Stability: Stable under normal conditions.[1][2]

Conditions to Avoid: Incompatible products, excess heat.[1][2]

Incompatible Materials: Strong oxidizing agents.[1][2]

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO2),

Nitrogen oxides (NOx).[1][2]

Hazardous Polymerization: No information available.[1][2]

Section 8: Toxicological and Ecological Information
Toxicological Information:

The toxicological properties of 3-bromoquinoline have not been fully investigated.[2][9]

It is classified as harmful if swallowed, in contact with skin, or if inhaled.[1][7]

It is known to cause skin and serious eye irritation, and may cause respiratory irritation.[1][6]

[7]

Ecological Information:

Ecotoxicity: Do not empty into drains.[2]
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Persistence and Degradability: No information available.[2]

Bioaccumulative Potential: The partition coefficient (n-octanol/water) log Pow is 3.03,

suggesting a potential for bioaccumulation.[2]

This guide is intended to provide essential safety information for trained professionals. Always

refer to the most current Safety Data Sheet (SDS) from your supplier before handling 3-
bromoquinoline and ensure all local regulations are followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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